N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide

• IUPAC Name: N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide
• InChI: InChI=1S/C20H23N5O/c1-15(24(2)13-19-14-25(3)23-22-19)17-10-7-11-18(12-17)21-20(26)16-8-5-4-6-9-16/h4-12,14-15H,13H2,1-3H3,(H,21,26)
• InChI Key: LEXPOPQVXJCENF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2)N(C)CC3=CN(N=N3)C
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide is a synthetic organic compound that belongs to the class of benzamides. This compound features a complex structure with a triazole ring, which is known for its diverse biological activities. The presence of the triazole ring and the benzamide moiety makes this compound of significant interest in various fields of scientific research, including medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide typically involves multiple steps, starting with the preparation of the triazole ring. One common method is the Huisgen 1,3-dipolar cycloaddition reaction, which forms the triazole ring by reacting an azide with an alkyne. The resulting triazole intermediate is then coupled with a benzamide derivative through a series of reactions involving methylation and amination.

Industrial Production Methods

In an industrial setting, the production of N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide may involve large-scale batch reactors where the reaction conditions are carefully controlled to optimize yield and purity. The use of catalysts and solvents that facilitate the cycloaddition and coupling reactions is common. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under various conditions, often in the presence of catalysts or under acidic/basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction could produce amine or alcohol derivatives. Substitution reactions can result in a wide range of substituted benzamide derivatives with varying biological activities.

Scientific Research Applications

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial, anticancer, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of various chemical products.

Mechanism of Action

The mechanism of action of N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can form hydrogen bonds and π-π interactions with target proteins, potentially inhibiting their activity or altering their function. The benzamide moiety may also contribute to the compound’s binding affinity and specificity. These interactions can modulate various biological pathways, leading to the observed therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]acetamide: Similar structure but with an acetamide group instead of a benzamide group.

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]methanamide: Contains a methanamide group, offering different chemical properties and biological activities.

Uniqueness

N-[3-[1-[methyl-[(1-methyltriazol-4-yl)methyl]amino]ethyl]phenyl]benzamide is unique due to the specific combination of the triazole ring and benzamide moiety, which imparts distinct chemical and biological properties